Cas no 1481136-43-9 (1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid)

• Product Name: 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid
• CAS No: 1481136-43-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5577033
• Update Time: 2025-11-07

1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-[(2-hydroxyphenyl)methyl]-
• 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H15NO3/c14-11-4-2-1-3-9(11)7-13-6-5-10(8-13)12(15)16/h1-4,10,14H,5-8H2,(H,15,16)
• InChI Key： BBSGSCVFNYIJCI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2O)CCC(C(O)=O)C1

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 396.1±37.0 °C(Predicted)
• pka: 3.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid

1-[(2-Hydroxyphenyl)methyl]pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1481136-43-9, known as 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a hydroxyphenyl group and a carboxylic acid moiety. The 2-hydroxyphenyl group introduces hydroxyl functionality, while the pyrrolidine ring provides a rigid and versatile framework for further chemical modifications. The carboxylic acid group adds acidity and potential for forming esters or amides, making this compound highly functionalizable.

Recent studies have highlighted the potential of 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, the compound has been investigated for its role in modulating enzyme activity, particularly in kinases and proteases. The hydroxyl group on the phenyl ring plays a critical role in hydrogen bonding, which is essential for molecular recognition and binding affinity. This makes the compound an attractive candidate for developing small-molecule inhibitors or agonists in therapeutic applications.

In addition to its pharmacological applications, 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid has shown promise in materials science. Its structure allows for the formation of supramolecular assemblies, which are crucial in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. The pyrrolidine ring contributes to the molecule's flexibility and ability to form intermolecular interactions, while the carboxylic acid group can participate in hydrogen bonding or other non-covalent interactions. These properties make the compound a valuable building block for creating functional materials with tailored properties.

The synthesis of 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid has been optimized through various routes, including palladium-catalyzed cross-coupling reactions and enzymatic catalysis. These methods have enabled researchers to achieve high yields and enantioselectivity, which are critical for large-scale production and applications in pharmaceuticals and materials science. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis pathways for this compound.

From an analytical standpoint, the characterization of 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid has been performed using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided insights into the compound's molecular structure, stereochemistry, and solid-state properties. For example, X-ray crystallography has revealed that the compound forms a crystalline lattice with specific hydrogen bonding patterns, which influence its physical properties such as melting point and solubility.

Looking ahead, the versatility of 1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid suggests that it will continue to be a valuable molecule in various research domains. Its ability to serve as both a drug scaffold and a material building block underscores its importance in interdisciplinary research. As new applications emerge and synthesis methods improve, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.